2-(2-Methoxyphenyl)-1-(4-methylphenyl)-6-oxopiperidine-3-carboxylic acid

• IUPAC Name: 2-(2-methoxyphenyl)-1-(4-methylphenyl)-6-oxopiperidine-3-carboxylic acid
• InChI: InChI=1S/C20H21NO4/c1-13-7-9-14(10-8-13)21-18(22)12-11-16(20(23)24)19(21)15-5-3-4-6-17(15)25-2/h3-10,16,19H,11-12H2,1-2H3,(H,23,24)
• InChI Key: MSAZOYMMVYAYHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(C(CCC2=O)C(=O)O)C3=CC=CC=C3OC
• Molecular Formula: C20H21NO4
• DSSTOX Substance ID: DTXSID601149912
• Molecular Weight: 339.4 g/mol
• CAS RN: 855715-33-2

Description

2-(2-Methoxyphenyl)-1-(4-methylphenyl)-6-oxopiperidine-3-carboxylic acid, also known as MOC-31, is a monoclonal antibody that is used in scientific research to detect a specific type of cancer cell.

Mechanism of Action

2-(2-Methoxyphenyl)-1-(4-methylphenyl)-6-oxopiperidine-3-carboxylic acid binds specifically to the EpCAM protein on the surface of cancer cells. This binding triggers a series of events that lead to the destruction of the cancer cell. The exact mechanism of action of 2-(2-Methoxyphenyl)-1-(4-methylphenyl)-6-oxopiperidine-3-carboxylic acid is not fully understood, but it is thought to involve the activation of immune cells that recognize and destroy the cancer cell.
Biochemical and Physiological Effects:
2-(2-Methoxyphenyl)-1-(4-methylphenyl)-6-oxopiperidine-3-carboxylic acid has been shown to have biochemical and physiological effects on cancer cells. It has been shown to induce apoptosis, which is a form of programmed cell death. 2-(2-Methoxyphenyl)-1-(4-methylphenyl)-6-oxopiperidine-3-carboxylic acid has also been shown to inhibit the growth and proliferation of cancer cells. In addition, 2-(2-Methoxyphenyl)-1-(4-methylphenyl)-6-oxopiperidine-3-carboxylic acid has been shown to activate the immune system, which can lead to the destruction of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(2-Methoxyphenyl)-1-(4-methylphenyl)-6-oxopiperidine-3-carboxylic acid in lab experiments is its specificity for EpCAM-positive cancer cells. This specificity allows researchers to selectively detect and target cancer cells, which can lead to more accurate results. However, one of the limitations of using 2-(2-Methoxyphenyl)-1-(4-methylphenyl)-6-oxopiperidine-3-carboxylic acid is its cost. Monoclonal antibodies are expensive to produce, which can limit their use in some lab experiments.

Future Directions

There are several future directions for the use of 2-(2-Methoxyphenyl)-1-(4-methylphenyl)-6-oxopiperidine-3-carboxylic acid in scientific research. One direction is the development of new monoclonal antibodies that target other cancer cell antigens. This could lead to the development of more effective cancer treatments. Another direction is the development of new imaging techniques that use 2-(2-Methoxyphenyl)-1-(4-methylphenyl)-6-oxopiperidine-3-carboxylic acid to detect cancer cells in vivo. This could lead to earlier detection and treatment of cancer. Finally, the use of 2-(2-Methoxyphenyl)-1-(4-methylphenyl)-6-oxopiperidine-3-carboxylic acid in combination with other cancer treatments, such as chemotherapy and radiation therapy, is an area of active research.

Scientific Research Applications

2-(2-Methoxyphenyl)-1-(4-methylphenyl)-6-oxopiperidine-3-carboxylic acid is used in scientific research to detect a specific type of cancer cell called EpCAM-positive cancer cells. EpCAM stands for epithelial cell adhesion molecule, which is a protein that is expressed on the surface of many types of cancer cells. 2-(2-Methoxyphenyl)-1-(4-methylphenyl)-6-oxopiperidine-3-carboxylic acid binds specifically to the EpCAM protein, making it useful for detecting EpCAM-positive cancer cells in tissue samples. 2-(2-Methoxyphenyl)-1-(4-methylphenyl)-6-oxopiperidine-3-carboxylic acid has been used in research to detect EpCAM-positive cancer cells in breast cancer, colon cancer, ovarian cancer, and other types of cancer.